Cas no 74126-96-8 (1-Propanone,1-(1H-benzimidazol-2-yl)-)

• Product Name: 1-Propanone,1-(1H-benzimidazol-2-yl)-
• CAS No: 74126-96-8
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 555484
• PubChem ID: 17874391
• Update Time: 2025-04-19

1-Propanone,1-(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(1H-benzimidazol-2-yl)-
• 1-Propanone,1-(1H-benzimidazol-2-yl)-(9CI)
• SCHEMBL1901781
• 74126-96-8
• 2-propanoylbenzimidazole
• 1-(1H-Benzo[d]imidazol-2-yl)propan-1-one

• Inchi： 1S/C10H10N2O/c1-2-9(13)10-11-7-5-3-4-6-8(7)12-10/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： ZNCIRTDOBZGUMB-UHFFFAOYSA-N
• SMILES： O=C(CC)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų